Cas no 1214384-67-4 (4-Fluoro-2,5-bis(2-fluorophenyl)pyridine)

• Product Name: 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine
• CAS No: 1214384-67-4
• MF: C₁₇H₁₀F₃N
• MW: 285.263214588165
• CID: 4925729
• Update Time: 2025-06-11

4-Fluoro-2,5-bis(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,5-bis(2-fluorophenyl)pyridine
• 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine

• Inchi： 1S/C17H10F3N/c18-14-7-3-1-5-11(14)13-10-21-17(9-16(13)20)12-6-2-4-8-15(12)19/h1-10H
• InChI Key： DJUMOZSZXIEZMY-UHFFFAOYSA-N
• SMILES： FC1=CC(C2C=CC=CC=2F)=NC=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine

Recent Advances in the Study of 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine (CAS: 1214384-67-4)

The compound 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine (CAS: 1214384-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core and bis(2-fluorophenyl) substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on elucidating its molecular interactions, pharmacokinetic properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine exhibits high affinity for certain tyrosine kinases involved in cancer progression. The study utilized X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of these kinases, providing valuable structural insights for further optimization. The fluorinated aromatic rings were found to contribute significantly to both binding affinity and metabolic stability.

In addition to its kinase inhibition properties, recent investigations have explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge showed that derivatives of 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine could modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. The fluorinated structure was found to enhance blood-brain barrier penetration while maintaining low toxicity profiles in neuronal cell cultures.

The synthetic routes to 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine have also seen recent advancements. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis method that improves yield and reduces hazardous byproducts. The new route employs a palladium-catalyzed cross-coupling strategy that significantly streamlines the production process while maintaining high purity standards required for pharmaceutical applications.

Pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and moderate plasma protein binding. The presence of multiple fluorine atoms contributes to its metabolic stability, as demonstrated in recent in vitro and in vivo studies using liver microsomes and animal models. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Looking forward, researchers are focusing on developing more potent and selective derivatives of 4-Fluoro-2,5-bis(2-fluorophenyl)pyridine. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, particularly for oncology and CNS disorders. The compound's unique combination of physicochemical properties and biological activity positions it as a valuable tool for both basic research and therapeutic development in the chemical biology and pharmaceutical fields.